Cas no 2110709-54-9 (1-(2,3-dihydro-1-benzofuran-7-yl)prop-2-en-1-ol)

• Product Name: 1-(2,3-dihydro-1-benzofuran-7-yl)prop-2-en-1-ol
• CAS No: 2110709-54-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6018772
• PubChem ID: 165783168
• Update Time: 2025-06-15

1-(2,3-dihydro-1-benzofuran-7-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-7-yl)prop-2-en-1-ol
• 2110709-54-9
• EN300-1780942

• Inchi： 1S/C11H12O2/c1-2-10(12)9-5-3-4-8-6-7-13-11(8)9/h2-5,10,12H,1,6-7H2
• InChI Key： QMLNIOCCCPNDPT-UHFFFAOYSA-N
• SMILES： O1CCC2C=CC=C(C(C=C)O)C1=2

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2,3-dihydro-1-benzofuran-7-yl)prop-2-en-1-ol

Introduction to 1-(2,3-dihydro-1-benzofuran-7-yl)prop-2-en-1-ol (CAS No. 2110709-54-9)

1-(2,3-dihydro-1-benzofuran-7-yl)prop-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2110709-54-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system with a benzofuran core and an allylic alcohol functional group, has garnered attention due to its structural complexity and potential biological activity. The benzofuran moiety is a privileged scaffold in medicinal chemistry, known for its role in various bioactive molecules, while the allylic alcohol group introduces reactivity that can be exploited for further derivatization and functionalization.

The structural motif of 1-(2,3-dihydro-1-benzofuran-7-yl)prop-2-en-1-ol positions it as a valuable intermediate in the synthesis of more complex pharmacophores. The presence of the prop-2-en-1-ol (allylic alcohol) group suggests potential applications in cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are pivotal in constructing biaryl and heteroaryl systems. These types of transformations are frequently employed in the development of novel therapeutic agents, particularly in the realm of small-molecule drugs targeting neurological and inflammatory disorders.

Recent advancements in synthetic methodologies have highlighted the utility of benzofuran derivatives in drug discovery. For instance, studies have demonstrated that modifications at the 7-position of the benzofuran ring can significantly influence pharmacokinetic properties and binding affinity to biological targets. The compound 1-(2,3-dihydro-1-benzofuran-7-yl)prop-2-en-1-ol serves as a versatile building block for exploring such structural variations. Its allylic alcohol functionality allows for selective modifications, enabling the introduction of diverse substituents that can fine-tune its biological profile.

In the context of contemporary research, this compound has been explored for its potential role in modulating enzyme activity and receptor interactions. The benzofuran scaffold is frequently encountered in natural products and synthetic drugs due to its ability to adopt favorable pharmacophoric arrangements within binding pockets. The propenol group further enhances its synthetic utility by providing a site for stereoselective transformations, which are critical for achieving enantiopure active pharmaceutical ingredients (APIs).

One notable application of 1-(2,3-dihydro-1-benzofuran-7-yl)prop-2-en-1-ol lies in its use as a precursor for synthesizing molecules with anti-inflammatory and analgesic properties. The benzofuran core is structurally related to several known therapeutic agents that target cyclooxygenase (COX) enzymes or other inflammatory mediators. By leveraging the reactivity of the allylic alcohol group, researchers can construct analogs with enhanced efficacy or reduced side effects. This approach aligns with the broader trend in medicinal chemistry toward rational drug design and structure-based optimization.

The compound’s potential also extends to its role as a chiral building block. The allylic alcohol functionality can be selectively oxidized or reduced to yield enantiomerically pure compounds, which are often required for therapeutic applications where stereochemistry dictates biological activity. Such transformations are facilitated by modern catalytic systems that enable high-yielding asymmetric syntheses under mild conditions. This underscores the importance of 1-(2,3-dihydro-1-benzofuran-7-ypropenyl)propenol as a node in synthetic pathways leading to complex pharmaceuticals.

From a computational chemistry perspective, CAS No. 2110709 -54 -9 has been subjected to molecular modeling studies to predict its interactions with biological targets. These simulations have provided insights into how structural features such as the benzofuran ring and allylic alcohol group contribute to binding affinity and selectivity. Such data are invaluable for guiding experimental efforts and optimizing lead compounds during drug discovery campaigns.

The synthesis of 1-(2,3-dihydro-benzofuran -7 -y propenyl)propanol exemplifies modern organic synthesis techniques that emphasize efficiency and sustainability. Recent reports highlight the use of flow chemistry and microwave-assisted reactions to streamline its preparation, reducing reaction times and improving yields. These innovations are essential for scaling up production while minimizing waste—a key consideration in green chemistry principles.

In summary, 2110709 -54 -9 represents more than just a chemical entity; it embodies the intersection of synthetic organic chemistry and medicinal biology. Its unique structural features make it a compelling candidate for further exploration in drug development pipelines targeting neurological disorders, inflammatory diseases,and other therapeutic areas where small-molecule intervention is sought. As research progresses, 2110709 -54 -9 will likely continue to inspire new synthetic strategies and pharmacological investigations.